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Compound of Interest

Compound Name: Tris(4-aminophenyl)methane

Cat. No.: B008546 Get Quote

For Immediate Use by Laboratory Professionals: This document provides critical safety and

logistical information for the handling and disposal of Tris(4-aminophenyl)methane (CAS No.

548-61-8). Adherence to these procedures is essential for ensuring personnel safety and

minimizing environmental impact.

Tris(4-aminophenyl)methane is a chemical compound utilized in various research and

development applications. While instrumental in scientific advancement, it presents hazards

that necessitate stringent safety protocols. This guide outlines the necessary personal

protective equipment (PPE), emergency procedures, and operational and disposal plans to

support your laboratory's safety culture and build unwavering trust in your chemical handling

practices.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key hazard information for Tris(4-
aminophenyl)methane.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Sensitization

(Category 1)
GHS07 Warning

H317: May cause an

allergic skin reaction.

[1][2]

Hazardous to the

Aquatic Environment,

Long-term Hazard

(Category 3)

None None

H412: Harmful to

aquatic life with long

lasting effects.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
To ensure the safe handling of Tris(4-aminophenyl)methane, a systematic approach is

required from preparation to disposal.

Engineering Controls and Preparation
Ventilation: Always handle Tris(4-aminophenyl)methane in a well-ventilated area.[3][4] A

chemical fume hood is recommended to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower

are readily accessible and in good working order.[5]

Work Area: Designate a specific area for handling this chemical. The work surface should be

clean and uncluttered.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact.

Eye Protection: Wear chemical safety goggles or glasses with side shields that conform to

OSHA's 29 CFR 1910.133 or European Standard EN166.[3]

Hand Protection: Chemical-resistant gloves are required.[2][6] While specific breakthrough

times for Tris(4-aminophenyl)methane are not readily available, nitrile or butyl rubber
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gloves are generally recommended for handling aromatic amines. Always inspect gloves for

any signs of degradation or perforation before use.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[3] In cases of potential splashing, consider additional protective apparel such

as an apron or coveralls.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection may not be necessary. However, if dust is generated, a NIOSH-

approved particulate respirator (e.g., N95) should be used.[3]

Handling and Storage
Avoid Dust Formation: This compound is a solid, and care should be taken to avoid the

generation of dust.[3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat,

drink, or smoke in the work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

Protect from light and moisture.[5]

First Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][5] If skin

irritation or a rash occurs, seek medical advice.[2] Remove contaminated clothing and wash

it before reuse.[2][6]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek

immediate medical attention.[5]
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Disposal Plan
Proper disposal of Tris(4-aminophenyl)methane and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused Tris(4-aminophenyl)methane should be treated as

hazardous waste.

Container Disposal: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical itself. Do not reuse empty containers.

Disposal Method: Dispose of the chemical and any contaminated materials (e.g., gloves,

absorbent pads) through a licensed professional waste disposal service.[3] Ensure that

disposal is in accordance with all applicable federal, state, and local regulations. Avoid

release to the environment.[2][6]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Tris(4-
aminophenyl)methane, from initial preparation to final disposal.
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Preparation

Handling & Storage
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2. Verify Eyewash & Safety Shower

3. Don Appropriate PPE

4. Weigh & Transfer Chemical

5. Conduct Experiment

7. Decontaminate Work Area

6. Store Securely

Future Use

8. Dispose of Waste

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Tris(4-aminophenyl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

